molecular formula C3H4N4O2 B1237423 3-Methylsydnone-5-nitrosimine CAS No. 17590-38-4

3-Methylsydnone-5-nitrosimine

Cat. No.: B1237423
CAS No.: 17590-38-4
M. Wt: 128.09 g/mol
InChI Key: CIHUZTVAYJCQCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Methylsydnone-5-nitrosimine is a heterocyclic compound belonging to the sydnone family, characterized by a mesoionic ring structure. Sydnones are known for their unique electronic properties and applications in organic synthesis and medicinal chemistry. The nitrosimine (-N-N=O) functional group in this compound introduces reactivity patterns distinct from other sydnone derivatives, particularly in electrophilic and nucleophilic interactions.

Properties

CAS No.

17590-38-4

Molecular Formula

C3H4N4O2

Molecular Weight

128.09 g/mol

IUPAC Name

(E)-(3-methyloxadiazol-3-ium-5-yl)-oxidodiazene

InChI

InChI=1S/C3H4N4O2/c1-7-2-3(4-5-8)9-6-7/h2H,1H3

InChI Key

CIHUZTVAYJCQCK-UHFFFAOYSA-N

SMILES

C[N+]1=NOC(=C1)N=N[O-]

Isomeric SMILES

C[N+]1=NOC(=C1)/N=N/[O-]

Canonical SMILES

C[N+]1=NOC(=C1)N=N[O-]

Other CAS No.

17590-38-4

Synonyms

3-methylsydnone-5-nitrosimine
RE 2047
RE-2047

Origin of Product

United States

Comparison with Similar Compounds

Comparison with N-Nitrosodimethylamine

N-Nitrosodimethylamine (NDMA) is a well-studied nitrosamine, structurally distinct from 3-Methylsydnone-5-nitrosimine but sharing the nitroso (-N=O) functional group. Key differences include:

Property 3-Methylsydnone-5-nitrosimine N-Nitrosodimethylamine (NDMA)
Chemical Class Mesoionic sydnone with nitrosimine Dialkyl nitrosamine
Structure Heterocyclic ring with -N-N=O group Linear dimethylamine backbone with -N=O
Toxicity Limited data (hypothesized mutagenicity) Confirmed carcinogen (IARC Group 2A)
Applications Research chemical (synthesis studies) Industrial byproduct; regulated contaminant

Key Findings :

  • NDMA’s carcinogenicity is well-documented due to its ability to alkylate DNA . In contrast, 3-Methylsydnone-5-nitrosimine’s toxicity profile remains understudied, though the nitrosimine group may pose similar risks.
  • NDMA is regulated in pharmaceuticals and water supplies, with detection methods like EPA 521 . No such protocols exist for 3-Methylsydnone-5-nitrosimine, highlighting a research gap.

Comparison with 2-Amino-3-chloro-5-nitropyridine

This aromatic nitropyridine derivative shares nitro functionalization but lacks the sydnone ring.

Property 3-Methylsydnone-5-nitrosimine 2-Amino-3-chloro-5-nitropyridine
Reactivity Electrophilic nitrosimine site Nitro group participates in substitution
Stability Mesoionic stability under mild conditions Thermally stable; hydrolyzes in acid
Applications Potential precursor for bioactive molecules Intermediate in agrochemical synthesis

Key Findings :

  • The mesoionic nature of 3-Methylsydnone-5-nitrosimine grants it unique solubility and stability compared to rigid aromatic systems like 2-amino-3-chloro-5-nitropyridine.

Comparison with Ranitidine-Related Compounds

Ranitidine-related compounds (e.g., USP31-listed derivatives) often contain nitro groups but differ in backbone structure.

Property 3-Methylsydnone-5-nitrosimine Ranitidine-Related Compound B
Functional Groups Nitrosimine, sydnone ring Nitroethenediamine, furanyl-thioether
Analytical Detection No standardized methods USP31 assays using phosphate buffers
Biological Activity Uncharacterized Pharmacologically active (H2 antagonist)

Key Findings :

  • Unlike ranitidine derivatives, 3-Methylsydnone-5-nitrosimine lacks established pharmacological roles, emphasizing its niche as a synthetic intermediate.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.